Cas no 56223-40-6 (2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole-8-carboxylic acid)

• Product Name: 2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole-8-carboxylic acid
• CAS No: 56223-40-6
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD01181836
• CID: 5234884
• PubChem ID: 218282
• Update Time: 2025-09-22

2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1,3,4,5-tetrahydropyrido[4,3-b]indole-8-carboxylic acid
• 2,3,4,5-Tetrahydro-2-methyl-1H-pyrido[4,3-b]indole-8-carboxylic acid
• 2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole-8-carboxylic acid

• MDL： MFCD01181836
• Inchi： 1S/C13H14N2O2/c1-15-5-4-12-10(7-15)9-6-8(13(16)17)2-3-11(9)14-12/h2-3,6,14H,4-5,7H2,1H3,(H,16,17)
• InChI Key： OTTRGAKRWFQDPD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(O)=O)C=C2)C2CN(C)CCC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Additional information on 2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole-8-carboxylic acid

Introduction to 2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole-8-carboxylic acid (CAS No. 56223-40-6)

2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole-8-carboxylic acid, identified by its Chemical Abstracts Service number 56223-40-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridoindole class, a structurally diverse group known for its broad spectrum of biological activities. The presence of a carboxylic acid functional group at the 8-position and a methyl substituent at the 2-position contributes to its unique chemical properties and potential pharmacological applications.

The pyridoindole scaffold is particularly noteworthy due to its resemblance to natural products such as indole alkaloids, which are well-documented for their therapeutic effects. Research has demonstrated that derivatives of pyridoindoles exhibit a wide range of biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The specific structure of 2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole-8-carboxylic acid positions it as a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in interest regarding the development of novel heterocyclic compounds with potential therapeutic benefits. The compound 2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole-8-carboxylic acid has been studied for its ability to interact with various biological targets. Preliminary studies suggest that it may modulate enzymes and receptors involved in critical cellular pathways. For instance, its interaction with cytochrome P450 enzymes could provide insights into the development of new metabolic inhibitors.

The carboxylic acid moiety in 2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole-8-carboxylic acid offers multiple possibilities for further functionalization. This feature allows chemists to explore various derivatives through esterification or amidation reactions, potentially enhancing its solubility or bioavailability. Such modifications are crucial in optimizing drug candidates for clinical trials.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For example, indole alkaloids like epibatidine and harmaline have been extensively studied for their neurological effects. By leveraging the structural framework of pyrido4,3-bindole, researchers aim to develop compounds that retain these beneficial properties while introducing novel mechanisms of action.

The synthesis of 2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole-8-carboxylic acid presents an interesting challenge due to the complexity of the pyridoindole core. Advanced synthetic methodologies such as multi-step organic transformations and catalytic processes are employed to achieve high yields and purity. These synthetic strategies not only contribute to the availability of the compound for research purposes but also provide valuable insights into the development of other heterocyclic derivatives.

Recent advancements in computational chemistry have accelerated the discovery process for novel heterocyclic compounds like 2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole-8-carboxylic acid. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before conducting experimental synthesis. This approach has significantly reduced the time and resources required for drug discovery programs.

The pharmacological potential of pyrido4,3-bindole derivatives extends beyond traditional therapeutic areas. Emerging research suggests that these compounds may have applications in neurodegenerative diseases and cancer therapy. The ability of 2-methyl-1H,2H,3H,4H-pyrido5,H-pyridobinecarbonyl acid to modulate protein-protein interactions makes it an attractive candidate for developing targeted therapies.

In conclusion, 56223-40-6 represents a significant advancement in heterocyclic chemistry with promising applications in pharmaceutical research. Its unique structure and biological profile position it as a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new therapeutic possibilities, 56223-40-6 is poised to play a crucial role in shaping future treatments.